3-(3-Chloro-2-methylphenyl)-1-propene

• IUPAC Name: 1-chloro-2-methyl-3-prop-2-enylbenzene
• InChI: InChI=1S/C10H11Cl/c1-3-5-9-6-4-7-10(11)8(9)2/h3-4,6-7H,1,5H2,2H3
• InChI Key: YRLIBEBJLMFTLS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)CC=C
• Molecular Formula: C10H11Cl
• Molecular Weight: 166.65 g/mol

Description

3-Chloro-2-methylphenyl isocyanate is a chemical compound with the molecular formula C8H6ClNO. It has a molecular weight of 167.59 g/mol. It is used in the production of other chemicals.

Physical And Chemical Properties Analysis

The density of 3-Chloro-2-methylphenyl isocyanate is 1.247 g/cm3. The boiling point is 94°C to 95°C at 9 mmHg.

Safety and Hazards

3-Chloro-2-methylphenyl isocyanate is considered hazardous. It is fatal if inhaled and may cause allergy or asthma symptoms or breathing difficulties if inhaled. It causes skin irritation and serious eye irritation. It may also cause respiratory irritation.

Future Directions

While specific future directions for “3-(3-Chloro-2-methylphenyl)-1-propene” are not available, related compounds like 1-aroyl-3-[3-chloro-2-methylphenyl] thiourea have been suggested as possible lead candidates for therapeutic development and discovery.

Synthesis routes and methods

Procedure details

158 g of vanadium trichloride are dissolved in 800 ml of dichloromethane, and 500 ml of a solution of 1 mol of 2-methyl-3-chlorophenylmagnesium chloride in THF are added at 25° C. Stirring is carried out for 0.5 hour, after which 121 g of allyl bromide are added dropwise, stirring is effected for 10 hours at 25° C. and the mixture is then refluxed for 6 hours. The resulting reaction mixture is poured into 2 l of saturated, aqueous sodium bicarbonate solution and then extracted with methyl tertbutyl ether. 70.9 g of 1-chloro-2-methyl-3-prop-2-enylbenzene (bp. 78° C./1 mbar) are obtained by distillation.